Cas no 2227713-90-6 ((1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine)

(1S)-1-(3-Chloro-4-nitrophenyl)ethan-1-amine is a chiral amine derivative featuring a chloro-nitro-substituted aromatic ring. Its stereospecific (S)-configuration makes it valuable as a building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (nitro) and halogen (chloro) groups enhances its reactivity in nucleophilic substitution and reduction reactions. This compound is often employed as an intermediate in the synthesis of bioactive molecules, where its chiral center ensures enantioselective outcomes. High purity and well-defined stereochemistry are critical for its applications in medicinal chemistry and catalysis. Proper handling is advised due to potential sensitivity to light and moisture.
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine structure
2227713-90-6 structure
Product Name:(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
CAS No:2227713-90-6
MF:C8H9ClN2O2
MW:200.622260808945
CID:6395195
PubChem ID:96955787
Update Time:2025-05-21

(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
    • EN300-1996887
    • 2227713-90-6
    • Inchi: 1S/C8H9ClN2O2/c1-5(10)6-2-3-8(11(12)13)7(9)4-6/h2-5H,10H2,1H3/t5-/m0/s1
    • InChI Key: ALYRDUFZKPWPLF-YFKPBYRVSA-N
    • SMILES: ClC1=C(C=CC(=C1)[C@H](C)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 200.0352552g/mol
  • Monoisotopic Mass: 200.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.8Ų

(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1996887-1g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
1g
$1172.0 2023-09-16
Enamine
EN300-1996887-5g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
5g
$3396.0 2023-09-16
Enamine
EN300-1996887-10g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
10g
$5037.0 2023-09-16
Enamine
EN300-1996887-0.05g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
0.05g
$983.0 2023-09-16
Enamine
EN300-1996887-0.1g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
0.1g
$1031.0 2023-09-16
Enamine
EN300-1996887-0.25g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
0.25g
$1078.0 2023-09-16
Enamine
EN300-1996887-0.5g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
0.5g
$1124.0 2023-09-16
Enamine
EN300-1996887-1.0g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
1g
$1172.0 2023-06-03
Enamine
EN300-1996887-2.5g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
2.5g
$2295.0 2023-09-16
Enamine
EN300-1996887-5.0g
(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
2227713-90-6
5g
$3396.0 2023-06-03

Additional information on (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine

Compound CAS No. 2227713-90-6: (1S)-1-(3-Chloro-4-Nitrophenyl)ethan-1-Amine

The compound (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine (CAS No. 2227713-90-6) is a significant organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chiral structure, which plays a crucial role in its biological activity and selectivity. The molecule consists of a central ethanamine group attached to a substituted phenyl ring, specifically a 3-chloro-4-nitrophenyl group. This substitution pattern imparts unique electronic and steric properties to the compound, making it highly versatile for various chemical reactions and biological interactions.

Recent advancements in stereochemistry and asymmetric synthesis have significantly enhanced the production efficiency of (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine. Researchers have developed novel catalytic systems that enable high enantiomeric excess (ee) in the synthesis of this compound, which is critical for its application in drug development. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated the potential of this compound as a lead molecule in the design of novel kinase inhibitors, targeting specific pathways involved in cancer progression.

The 3-chloro-4-nitrophenyl group within the molecule contributes to its strong electron-withdrawing properties, which are essential for its reactivity in various chemical transformations. This feature has been exploited in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. Recent research highlighted in *Nature Materials* has shown that derivatives of this compound can significantly improve the charge transport properties of organic electronics, paving the way for next-generation flexible displays and sensors.

In terms of biological activity, (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine exhibits potent inhibitory effects against several enzymes, including tyrosinase and acetylcholinesterase. These properties make it a promising candidate for the development of anti-inflammatory and neuroprotective agents. A study conducted at the University of California, San Francisco, revealed that this compound can modulate cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and stereoselectivity. One common approach involves the nucleophilic aromatic substitution of a suitable precursor followed by amine alkylation. Recent innovations in flow chemistry have further streamlined this process, reducing production time and costs while maintaining high yields.

From an environmental standpoint, researchers are increasingly focusing on the green chemistry aspects of synthesizing (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine. The use of biodegradable solvents and catalytic amounts of transition metals has been reported to minimize waste generation and improve sustainability. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-am

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司